Cas no 162959-43-5 (6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI))

6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI) structure
162959-43-5 structure
Product Name:6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI)
CAS No:162959-43-5
MF:C9H7NO2S2
MW:225.28737950325
CID:110087
PubChem ID:45077240
Update Time:2025-04-18

6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI)
    • methyl 2-sulfanylidene-3H-1,3-benzothiazole-6-carboxylate
    • 2-Mercapto-benzothiazole-6-carboxylic acid Methyl ester
    • methyl 2-thioxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate
    • AB66169
    • 162959-43-5
    • METHYL 2-MERCAPTOBENZO[D]THIAZOLE-6-CARBOXYLATE
    • Inchi: 1S/C9H7NO2S2/c1-12-8(11)5-2-3-6-7(4-5)14-9(13)10-6/h2-4H,1H3,(H,10,13)
    • InChI Key: RXRSMJKKNDSXJM-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC(C(=O)OC)=CC1=2)=S

Computed Properties

  • Exact Mass: 224.99182081g/mol
  • Monoisotopic Mass: 224.99182081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 95.7Ų
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